Cas no 2770529-52-5 (tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate)

• Product Name: tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate
• CAS No: 2770529-52-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5560529
• PubChem ID: 165997617
• Update Time: 2025-05-20

tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37367255
• 2770529-52-5
• tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate

• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-13(9-15)8-7-12(13)5-4-6-12/h15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： TZBGYHPGASBYFB-UHFFFAOYSA-N
• SMILES： OCC1(CCC21CCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate

tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No: 2770529-52-5) stands out as a fascinating molecule with unique structural and functional properties. This compound, often referred to by its systematic name, is a derivative of a spirocyclic structure, which has garnered significant attention in recent years due to its potential applications in various fields such as drug discovery, materials science, and agrochemicals.

The core structure of this compound is a spiro[3.3]heptane ring system, which is a bicyclic framework where two cyclopropane rings are fused at a single atom. This spiro arrangement imparts unique steric and electronic properties to the molecule, making it highly versatile for chemical modifications. The presence of a hydroxymethyl group (-CH₂OH) attached to the spiro atom further enhances its reactivity and functional diversity. The tert-butyl carbamate group (Boc), on the other hand, serves as a protecting group for the amine functionality, which is crucial in peptide synthesis and other amine-based reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using a variety of techniques such as ring-closing metathesis, spirocyclic formation via tandem cyclization, and stereocontrolled synthesis. These methods have not only improved the yield and purity of the compound but also opened up new avenues for exploring its structural analogs with varying substituents and stereochemistry.

One of the most promising applications of tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate lies in its potential as a building block in medicinal chemistry. Its rigid spirocyclic framework can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. For instance, researchers have explored its use in developing inhibitors for protein kinases and other enzymes, where the spiro structure provides an ideal platform for optimizing binding affinity and selectivity.

In addition to its role in drug discovery, this compound has also found applications in materials science. The incorporation of spirocyclic structures into polymers has been shown to enhance mechanical properties such as tensile strength and elasticity. By modifying the substituents on the spiro ring, scientists can tailor these materials for specific applications ranging from biodegradable plastics to high-performance adhesives.

The hydroxymethyl group present in this compound adds another layer of functionality by enabling further chemical transformations. For example, it can be oxidized to form carboxylic acids or reduced to generate primary alcohols, providing additional handles for chemical diversification. This feature makes tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate an invaluable intermediate in multi-step synthesis workflows.

From an environmental standpoint, there is growing interest in utilizing spirocyclic compounds like this one in green chemistry initiatives. Their unique structures often allow for more efficient catalytic processes and reduced waste generation during synthesis. Moreover, their biodegradability is being investigated for potential use in sustainable agricultural practices.

In conclusion, tert-butyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate represents a prime example of how structural complexity can lead to functional versatility in organic compounds. With ongoing research uncovering new synthetic routes and applications, this molecule continues to be a focal point in both academic and industrial settings.